Cas no 2229164-29-6 (1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)
1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2229164-29-6
- 1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- EN300-1993380
- 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
-
- Inchi: 1S/C12H16ClN/c1-8-4-5-9(10(13)6-8)12(14)7-11(12,2)3/h4-6H,7,14H2,1-3H3
- InChI Key: NUMWGIDJMGHOMA-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C=CC=1C1(CC1(C)C)N
Computed Properties
- Exact Mass: 209.0971272g/mol
- Monoisotopic Mass: 209.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993380-0.05g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 0.05g |
$1152.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-0.1g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 0.1g |
$1207.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-0.25g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 0.25g |
$1262.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-0.5g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 0.5g |
$1316.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-1.0g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-2.5g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 2.5g |
$2688.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-5.0g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1993380-10.0g |
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2229164-29-6 | 10g |
$5897.0 | 2023-06-02 |
1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
Recent Advances in the Study of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6)
The compound 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring structure, combined with the chloro-methylphenyl moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of new analogs with enhanced pharmacokinetic properties, as reported in a 2023 study published in the Journal of Medicinal Chemistry.
Pharmacological investigations have revealed that 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential application in neurological disorders, particularly those involving glutamate and GABAergic pathways. However, further research is needed to elucidate its exact mechanism of action and optimize its therapeutic index.
The compound's safety profile and metabolic stability have also been subjects of recent investigation. A 2024 preclinical study demonstrated favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. These findings support its continued development as a potential drug candidate, though comprehensive toxicological assessments remain ongoing.
From a synthetic chemistry perspective, novel routes for the production of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine have been developed to improve yield and purity. Recent advancements in catalytic cyclopropanation techniques have significantly enhanced the efficiency of its synthesis, as detailed in a recent publication in Organic Process Research & Development.
Looking forward, researchers are exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. The unique physicochemical properties of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine make it particularly suitable for formulation development, with several patent applications filed in 2024 for novel delivery platforms incorporating this compound.
In conclusion, 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising chemical entity with diverse applications in pharmaceutical development. While current research has established its fundamental properties and potential therapeutic value, further studies are warranted to fully realize its clinical potential and establish its position in the pharmaceutical landscape.
2229164-29-6 (1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)